Cas no 1373038-59-5 (3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide)

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide structure
1373038-59-5 structure
Product Name:3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
CAS No:1373038-59-5
MF:C16H15N3O5S2
MW:393.43740105629
CID:1080536
PubChem ID:56955674
Update Time:2025-04-20

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-[4-[4-(aminosulfonyl)phenyl]-5-methyl-3-isoxazolyl]- benzenesulfonamide
    • 3-(5-methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
    • DB-240639
    • 3-(4-(4-(Aminosulfonyl)phenyl)-5-methyl-3-isoxazolyl)benzenesulfonamide
    • 3-[5-methyl-4-(4-sulfamoylphenyl)-1,2-oxazol-3-yl]benzenesulfonamide
    • BCP34171
    • BenzenesulfonaMide, 3-[4-[4-(aMinosulfonyl)phenyl]-5-Methyl-3-isoxazolyl]-
    • 1373038-59-5
    • Valdecoxib Impurity I
    • 3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
    • Inchi: 1S/C16H15N3O5S2/c1-10-15(11-5-7-13(8-6-11)25(17,20)21)16(19-24-10)12-3-2-4-14(9-12)26(18,22)23/h2-9H,1H3,(H2,17,20,21)(H2,18,22,23)
    • InChI Key: ZTJZYTUGYRMBJV-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC(=C1)C1C(=C(C)ON=1)C1C=CC(=CC=1)S(N)(=O)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 393.04531293g/mol
  • Monoisotopic Mass: 393.04531293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 633.6±65.0 °C at 760 mmHg
  • Flash Point: 337.0±34.3 °C
  • Solubility: Almost insoluble (0.015 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Security Information

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
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TRC
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3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
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